Cas no 89129-58-8 (2-Cyclohexen-1-one, 5,5-dimethyl-3-(octylamino)-)
89129-58-8 structure
Product Name:2-Cyclohexen-1-one, 5,5-dimethyl-3-(octylamino)-
CAS No:89129-58-8
MF:C16H29NO
MW:251.407564878464
CID:611426
PubChem ID:3448281
Update Time:2025-04-19
2-Cyclohexen-1-one, 5,5-dimethyl-3-(octylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexen-1-one, 5,5-dimethyl-3-(octylamino)-
- 5,5-dimethyl-3-(octylamino)cyclohex-2-en-1-one
- 89129-58-8
- HMS2809P11
- cid_3448281
- 5,5-Dimethyl-3-octylamino-cyclohex-2-enone
- BDBM56754
- DTXSID90392562
- CHEMBL3214554
- SMR000420031
- MLS000779840
- 5,5-dimethyl-3-(octylamino)-1-cyclohex-2-enone
- AKOS003652690
-
- Inchi: 1S/C16H29NO/c1-4-5-6-7-8-9-10-17-14-11-15(18)13-16(2,3)12-14/h11,17H,4-10,12-13H2,1-3H3
- InChI Key: MPTYCSJLYZKNAL-UHFFFAOYSA-N
- SMILES: O=C1C=C(CC(C)(C)C1)NCCCCCCCC
Computed Properties
- Exact Mass: 251.225
- Monoisotopic Mass: 251.225
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 29.1Ų
2-Cyclohexen-1-one, 5,5-dimethyl-3-(octylamino)- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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